Cas no 3096-76-2 (3-oxo-1,3-dihydro-2,1-benzoxazole-4-carboxylic acid)

• Product Name: 3-oxo-1,3-dihydro-2,1-benzoxazole-4-carboxylic acid
• CAS No: 3096-76-2
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 822554
• PubChem ID: 76853951
• Update Time: 2025-04-19

3-oxo-1,3-dihydro-2,1-benzoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1,3-dihydro-benzo[c]isoxazole-4-carboxylic acid
• 1,3-Dihydro-3-oxo-2,1-benzisoxazole-4-carboxylic acid
• 3-Oxo-1,3-dihydro-2,1-benzoxazole-4-carboxylic acid
• 3-oxo-1,3-dihydrobenzo[c]isoxazole-4-carboxylic acid
• DTXSID801214264
• MFCD20486069
• D86305
• 3-OXO-1H-2,1-BENZOXAZOLE-4-CARBOXYLIC ACID
• 3096-76-2
• DB-068395
• 3-oxo-1,3-dihydro-2,1-benzoxazole-4-carboxylic acid

• MDL： MFCD20486069
• Inchi： 1S/C8H5NO4/c10-7(11)4-2-1-3-5-6(4)8(12)13-9-5/h1-3,9H,(H,10,11)
• InChI Key： HJRQDIDWKHJPEV-UHFFFAOYSA-N
• SMILES： O1C(C2C(C(=O)O)=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 179.02185764g/mol
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191 °C (decomposition)
• Solubility: Slightly soluble (5.2 g/l) (25 º C),